Cas no 101237-16-5 (2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-)

2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro- structure
101237-16-5 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-
CAS No:101237-16-5
MF:C22H36N4O3
MW:404.546245574951
CID:1128509
PubChem ID:13452092
Update Time:2025-04-20

2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-
    • N-hexadecyl-4-nitro-2,1,3-benzoxadiazol-7-amine
    • N-hexadecyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
    • DTXSID20541243
    • SCHEMBL4666212
    • 101237-16-5
    • N-HEXADECYL-7-NITRO-2,1,3-BENZOXADIAZOL-4-AMINE
    • TQP0993
    • Inchi: 1S/C22H36N4O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-19-16-17-20(26(27)28)22-21(19)24-29-25-22/h16-17,23H,2-15,18H2,1H3
    • InChI Key: LUFVRSBIQWUQBO-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)NCCCCCCCCCCCCCCCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 404.27898
  • Monoisotopic Mass: 404.27874102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 16
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • PSA: 94.09
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